N-(2-methoxy-5-methylphenyl)-2-((2-oxo-1-(pyridin-3-ylmethyl)-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-(2-methoxy-5-methylphenyl)-2-[[2-oxo-1-(pyridin-3-ylmethyl)-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl]sulfanyl]acetamide
• InChI: InChI=1S/C23H24N4O3S/c1-15-8-9-20(30-2)18(11-15)25-21(28)14-31-22-17-6-3-7-19(17)27(23(29)26-22)13-16-5-4-10-24-12-16/h4-5,8-12H,3,6-7,13-14H2,1-2H3,(H,25,28)
• InChI Key: ZIBOBBGHFVGMDC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)CSC2=NC(=O)N(C3=C2CCC3)CC4=CN=CC=C4
• Molecular Formula: C23H24N4O3S
• Molecular Weight: 436.5 g/mol
• CAS No.: 946373-51-9

Description

N-(2-methoxy-5-methylphenyl)-2-((2-oxo-1-(pyridin-3-ylmethyl)-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C23H24N4O3S and its molecular weight is 436.53. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Reactivity

The compound's synthesis often involves multi-step reactions that explore its chemical reactivity towards the development of novel derivatives with potential biological activities. For instance, studies have focused on the synthesis of pyrimidine derivatives, utilizing specific starting materials and reagents to construct compounds with varying functionalities. These synthetic approaches are crucial for generating libraries of compounds for further biological evaluation and understanding the structure-activity relationships (SAR) within this chemical class (Farouk, Ibrahim, & El-Gohary, 2021).

Biological and Antifungal Activities

The biological activities of derivatives of the specified compound have been a significant area of research, with studies evaluating their potential as antimicrobial, antifungal, and anticancer agents. For example, the synthesis of novel pyrimidine derivatives incorporating (pyridin-3-ylmethyl)thio and phenylamino moieties showed promising antifungal activities against Botrytis cinerea and Sclerotinia sclerotiorum, highlighting the compound's relevance in developing new antifungal agents (Wang, Gao, Zhang, Liu, & Jiang, 2018).